Cas no 2138806-99-0 (Butanoic acid, 2-(2,5-dimethylcyclohexylidene)-)

• Product Name: Butanoic acid, 2-(2,5-dimethylcyclohexylidene)-
• CAS No: 2138806-99-0
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 5261113
• Update Time: 2025-10-30

Butanoic acid, 2-(2,5-dimethylcyclohexylidene)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(2,5-dimethylcyclohexylidene)-

• Inchi： 1S/C12H20O2/c1-4-10(12(13)14)11-7-8(2)5-6-9(11)3/h8-9H,4-7H2,1-3H3,(H,13,14)
• InChI Key： TVIIXJLDSHJBNC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=C1CC(C)CCC1C)CC

Additional information on Butanoic acid, 2-(2,5-dimethylcyclohexylidene)-

Butanoic acid, 2-(2,5-dimethylcyclohexylidene) and CAS No. 2138806-99-0: A Comprehensive Overview

Butanoic acid, 2-(2,5-dimethylcyclohexylidene), identified by its CAS number CAS NO. 2138806-99-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains. The compound's structure, featuring a butanoic acid moiety linked to a 2,5-dimethylcyclohexylidene group, presents a fascinating subject for detailed study and exploration.

The chemical composition of Butanoic acid, 2-(2,5-dimethylcyclohexylidene) is central to understanding its properties and functionalities. The presence of the butanoic acid group suggests potential roles in biochemical interactions, while the 2,5-dimethylcyclohexylidene moiety introduces complexity and specificity to the molecule's behavior. This combination makes it a promising candidate for further investigation in both synthetic chemistry and pharmacological applications.

In recent years, there has been a growing interest in the development of novel compounds that can serve as intermediates or active ingredients in pharmaceutical formulations. The unique structural attributes of CAS NO. 2138806-99-0 make it an attractive subject for such studies. Researchers have been exploring its potential as a building block for more complex molecules or as a key component in drug synthesis. The compound's ability to undergo various chemical transformations under controlled conditions opens up numerous possibilities for its utilization in medicinal chemistry.

One of the most compelling aspects of studying Butanoic acid, 2-(2,5-dimethylcyclohexylidene) is its potential in the realm of drug discovery. The structural features of this compound can be leveraged to design molecules with specific biological activities. For instance, the butanoic acid group is known to interact with certain biological targets, making it a valuable component in the development of new drugs. Additionally, the 2,5-dimethylcyclohexylidene moiety can contribute to the molecule's pharmacokinetic properties, influencing how it is absorbed, distributed, metabolized, and excreted by the body.

The synthesis of CAS NO. 2138806-99-0 has been a focus of several research groups aiming to optimize methods for producing this compound efficiently and in high yield. Advances in synthetic chemistry have enabled the development of more streamlined processes for constructing complex molecules like this one. These advancements not only facilitate research but also make it more feasible to explore the compound's potential applications on a larger scale.

In addition to its pharmaceutical relevance, Butanoic acid, 2-(2,5-dimethylcyclohexylidene) has shown promise in other areas of chemical research. Its unique structure makes it an interesting candidate for studying molecular interactions and mechanisms. Researchers are particularly interested in how this compound behaves in different environments and how it interacts with other molecules. Such studies can provide valuable insights into fundamental chemical processes and may lead to new discoveries in various scientific fields.

The latest research on CAS NO. 2138806-99-0 highlights its potential as a tool for developing new materials and technologies. For example, the compound's ability to form stable complexes with other molecules has led to investigations into its use as a ligand or catalyst in chemical reactions. These applications could have far-reaching implications for industries that rely on efficient and sustainable chemical processes.

The safety and handling of Butanoic acid, 2-(2,5-dimethylcyclohexylidene) are also important considerations in research and industrial settings. While the compound itself is not classified as hazardous or restricted under current regulations, proper protocols must be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment and working in well-ventilated areas to minimize exposure risks.

The future prospects for CAS NO. 2138806-99-0 are bright, with ongoing research expected to uncover new applications and uses for this versatile compound. As our understanding of its properties continues to grow, so too will its importance in various scientific disciplines. Whether used as a starting material for drug synthesis or as a component in advanced materials, this compound is poised to play a significant role in future innovations.